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Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of Prenyl salicylate against

key alternatives in the perfumery industry: Isoamyl salicylate, Benzyl salicylate, and Hexyl

salicylate. The following sections detail their olfactory profiles, quantitative performance data,

and standardized experimental protocols for evaluation, offering a scientific basis for

formulation decisions.

Olfactory Profile and Performance Characteristics
Prenyl salicylate is a versatile aroma chemical prized for its unique floral-balsamic and slightly

woody character. It is often utilized to impart warmth, diffusion, and longevity to a variety of

fragrance compositions.[1] Its performance is benchmarked against other commonly used

salicylates, each offering distinct nuances to the perfumer's palette.
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Property
Prenyl
Salicylate

Isoamyl
Salicylate

Benzyl
Salicylate

Hexyl
Salicylate

CAS Number 68555-58-8 87-20-7 118-58-1 6259-76-3

Molecular Weight

( g/mol )
206.24 208.25 228.24 222.28

Odor Profile

Floral-balsamic,

sweet, herbal,

slightly woody,

green, metallic

nuances.

Sweet,

herbaceous,

floral with clover-

like facets and

subtle honey

undertones.[2]

Faint, sweet,

floral, balsamic,

slightly spicy.[3]

[4][5]

Faint, sweet-

herbaceous,

floral with green

and fruity

nuances.[6][7]

Vapor Pressure

@ 25°C (mmHg)

0.000457

(estimated)

0.003

(estimated)[8]

0.00017

(estimated)[9]

0.000491

(estimated)[10]

Tenacity on

Blotter
~192 hours

> 124 hours[2]

[11]

Several weeks[4]

[5]
~40 hours[10]

Boiling Point (°C) 370 277-278 320[3] 290[7]

Applications

Fine fragrances,

cosmetics,

detergents, fabric

softeners, air

fresheners.

Fine fragrances,

floral

compositions

(orchid, clover,

honeysuckle),

fougères.[2][12]

Floral notes,

fragrance

stabilizer, UV

absorber in

sunscreens.[13]

[14]

Modifier and

fixative in floral,

fougère, and

green

compositions;

soaps,

detergents.[6]

Key

Characteristics

Adds depth,

diffusion, and

warmth to floral

and amber

compositions.

Provides a

sophisticated

floralcy with

balsamic

warmth.[2]

Excellent fixative

and modifier.[4]

[5]

Softer, greener

tonality

compared to

other salicylates

with good

tenacity and

alkaline stability.

[6]
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Experimental Protocols
To ensure objective and reproducible evaluation of fragrance ingredients, standardized

experimental protocols are crucial. Below are detailed methodologies for key performance

assessments in perfumery.

Sensory Analysis: Odor Profile and Intensity
Objective: To systematically evaluate and compare the olfactory characteristics of fragrance

materials.

Methodology:

Panel Selection: A panel of at least 5-10 trained sensory analysts with demonstrated

olfactory acuity is selected.

Sample Preparation:

Prepare 10% dilutions of each salicylate in an odorless solvent (e.g., diethyl phthalate or

ethanol).

Dip standard fragrance blotters (1 cm width) into each solution to a depth of 2 cm.

Allow the solvent to evaporate for 60 seconds before evaluation.

Evaluation Procedure:

Evaluations are conducted in a well-ventilated, odor-neutral room.

Blotters are presented to panelists in a randomized and blind manner.

Panelists evaluate the "top notes" (initial impression), "heart notes" (after 15-30 minutes),

and "base notes" (after 2-4 hours and again at 24 hours).

Panelists rate the intensity of the odor on a labeled magnitude scale (LMS) from 0 (no

odor) to 10 (very strong).

Panelists provide descriptive terms for the olfactory character at each time point.
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Data Analysis:

Mean intensity scores are calculated for each time point.

Descriptive terms are compiled to create a comprehensive odor profile for each material.

Tenacity and Substantivity Evaluation
Objective: To measure the duration for which a fragrance material remains detectable on a

substrate.

Methodology:

Substrate Preparation:

For skin substantivity, apply 0.1 mL of the 10% fragrance solution to a designated area on

the forearm of a panelist.

For fabric substantivity, apply 0.1 mL of the 10% fragrance solution to a standard 5x5 cm

cotton swatch.

Evaluation Procedure:

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72, 96, 120, 144, 168, 192

hours), trained evaluators assess the odor intensity of the treated substrate.

The evaluation is conducted in a controlled environment to minimize external olfactory

interference.

The tenacity is recorded as the last time point at which the characteristic odor is still

clearly perceptible by a majority of the panel.

Data Analysis:

The average time of odor detection is calculated to determine the tenacity of each

material.

Stability Testing in a Cosmetic Base (e.g., Lotion)
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Objective: To assess the chemical and physical stability of a fragrance material within a

cosmetic formulation over time and under various conditions.

Methodology:

Sample Preparation:

Prepare a control batch of the unfragranced cosmetic base.

Incorporate each salicylate into separate batches of the base at a typical concentration

(e.g., 0.5% w/w).

Package the samples in the intended final packaging.

Accelerated Stability Testing:

Store samples under various stress conditions:

Elevated temperature: 40°C and 50°C for 1, 2, and 3 months.

Freeze-thaw cycles: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Light exposure: Exposure to a controlled UV light source for a specified duration.

Evaluation:

At each time point, evaluate the samples for any changes in:

Physical properties: Color, clarity, viscosity, and phase separation.

Olfactory properties: Changes in odor profile and intensity compared to a control sample

stored at room temperature in the dark.

Chemical properties (optional): pH and analysis by gas chromatography-mass

spectrometry (GC-MS) to identify any degradation products.

Data Analysis:
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Record all observations and compare them to the control sample. A rating system (e.g.,

good, fair, poor) can be used to summarize the stability of each fragrance in the base.

Visualizing Experimental Workflows and Logical
Relationships
To further clarify the experimental processes and decision-making in fragrance evaluation, the

following diagrams are provided.
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Click to download full resolution via product page

Caption: Workflow for Tenacity and Substantivity Evaluation.

Caption: Decision Logic for Salicylate Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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